Cas no 2229197-16-2 (methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate)

• Product Name: methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate
• CAS No: 2229197-16-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6128850
• PubChem ID: 165969359
• Update Time: 2025-08-01

methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate
• 2229197-16-2
• EN300-1998533

• Inchi： 1S/C11H13NO4/c1-7-4-8(5-10(12-7)15-2)9(13)6-11(14)16-3/h4-5H,6H2,1-3H3
• InChI Key： ATVREICCOJGPAY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(CC(=O)OC)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate

Methyl 3-(2-Methoxy-6-methylpyridin-4-yl)-3-oxopropanoate (CAS No. 2229197-16-2): An Overview

Methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate (CAS No. 2229197-16-2) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound, often referred to by its systematic name, is a methyl ester derivative of a substituted pyridine. The unique structure of this molecule, featuring a pyridine ring with specific functional groups, makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate consists of a pyridine ring with a methoxy group at the 2-position and a methyl group at the 6-position. The 4-position of the pyridine ring is substituted with a carboxylic acid derivative, specifically a methyl ester. This ester group can be readily hydrolyzed to the corresponding carboxylic acid, making it an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate has been studied for its potential as an intermediate in the synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders. The pyridine ring, a common motif in many bioactive molecules, provides a scaffold that can be functionalized to enhance the pharmacological properties of the final product.

One of the key areas of research involving methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in diseases such as cancer. By designing inhibitors that target specific kinases, researchers aim to develop more effective and selective therapies. The presence of the methoxy and methyl groups on the pyridine ring in methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate can influence its binding affinity and selectivity for different kinases, making it a promising starting point for drug discovery efforts.

Beyond its potential as a pharmaceutical intermediate, methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate has also been explored for its use in agrochemical applications. Pyridine derivatives are known for their pesticidal properties, and compounds with similar structures have shown activity against various plant pathogens and pests. The versatility of this compound makes it an attractive candidate for further investigation in both medicinal and agricultural contexts.

The synthesis of methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate typically involves multi-step reactions that include the formation of the pyridine ring, introduction of the methoxy and methyl groups, and subsequent esterification. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, catalytic methods using transition metals have been developed to improve yields and reduce by-products.

In terms of safety and handling, it is important to note that while methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted under well-controlled conditions to ensure safety.

The future prospects for methyl 3-(2-methoxy-6-methylpyridin-4-yl)-3-oxopropanoate are promising. Ongoing research continues to explore its potential applications in drug discovery and agrochemical development. As new synthetic methods are developed and more data becomes available on its biological activity, this compound is likely to play an increasingly important role in various scientific disciplines.

In conclusion, methyl 3-(2-methoxy-6-methylpyridin-4-y l)-3-o xopropanoate (CAS No. 2229197 -16 -2) is a versatile compound with significant potential in both medicinal chemistry and agrochemical research. Its unique structure and functional groups make it an attractive candidate for further development as an intermediate in the synthesis of novel drugs and pesticides.